Cas no 581101-49-7 (Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-)
581101-49-7 structure
Product Name:Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
CAS No:581101-49-7
MF:C11H17NO
MW:179.258783102036
CID:1608618
PubChem ID:71443777
Update Time:2025-04-21
Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
- (1R,3S,4S,5S)-3-isocyanato-4,6,6-trimethylbicyclo[3.1.1]heptane
- (1S,2S,3S,5R)-3-Isocyanato-2,6,6-trimethylbicyclo[3.1.1]heptane
- 581101-49-7
- DTXSID80852589
- SCHEMBL3320759
-
- Inchi: 1S/C11H17NO/c1-7-9-4-8(11(9,2)3)5-10(7)12-6-13/h7-10H,4-5H2,1-3H3/t7-,8+,9-,10-/m0/s1
- InChI Key: VVLNFOCXNDDLEU-JXUBOQSCSA-N
- SMILES: O=C=N[C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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